Methyl Palmitate
Methyl Palmitate
Methyl hexadecanoate, also known as methyl palmitate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl hexadecanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methyl hexadecanoate has been detected in multiple biofluids, such as saliva and urine. Within the cell, methyl hexadecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl hexadecanoate is a fatty, oily, and waxy tasting compound that can be found in cloves. This makes methyl hexadecanoate a potential biomarker for the consumption of this food product.
Methyl palmitate is a fatty acid methyl ester. It has a role as a metabolite.
Methyl palmitate is a fatty acid methyl ester. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
112-39-0
VCID:
VC0116596
InChI:
InChI=1S/C17H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-2/h3-16H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCC(=O)OC
Molecular Formula:
C17H34O2
Molecular Weight:
270.5 g/mol
Methyl Palmitate
CAS No.: 112-39-0
Reference Standards
VCID: VC0116596
Molecular Formula: C17H34O2
Molecular Weight: 270.5 g/mol
| CAS No. | 112-39-0 |
|---|---|
| Product Name | Methyl Palmitate |
| Molecular Formula | C17H34O2 |
| Molecular Weight | 270.5 g/mol |
| IUPAC Name | methyl hexadecanoate |
| Standard InChI | InChI=1S/C17H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-2/h3-16H2,1-2H3 |
| Standard InChIKey | FLIACVVOZYBSBS-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OC |
| Appearance | Unit:1 gramSolvent:nonePurity:99%Physical solid |
| Boiling Point | 417 °C |
| Colorform | Colorless liq |
| Melting Point | 30.0 °C Mp 30.5 ° 30 °C |
| Physical Description | Liquid |
| Description | Methyl hexadecanoate, also known as methyl palmitate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl hexadecanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methyl hexadecanoate has been detected in multiple biofluids, such as saliva and urine. Within the cell, methyl hexadecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl hexadecanoate is a fatty, oily, and waxy tasting compound that can be found in cloves. This makes methyl hexadecanoate a potential biomarker for the consumption of this food product. Methyl palmitate is a fatty acid methyl ester. It has a role as a metabolite. |
| Solubility | Insol in water; very sol in ethyl alc, acetone; sol in ether Insoluble in water, soluble in alcohol and ethe |
| Synonyms | Hexadecanoic Acid Methyl Ester; Palmitic Acid Methyl Ester; Edenor ME-C 16-80MY; Emery 2216; Metholene 2216; Methyl Hexadecanoate; Methyl n-Hexadecanoate; Methyl Palmitate; NSC 4197; Pastell M 16; Uniphat A60; n-Hexadecanoic Acid Methyl Ester; |
| Vapor Pressure | 4.70e-05 mmHg 6.04X10-5 @ 25 °C |
| Reference | 1. S. Benoit et al. “Palmitic acid mediates hypothalamic insulin resistance by altering PKC-_x0001_ subcellular localization in rodents” Journal of ClinicalInvestigation, vol. 119 pp. 2577-2589, 20092. H. Iijima et al. “The Inhibitory Action of Long-Chain Fatty Acids on the DNA Binding Activity of p53” Lipids, vol. 41 pp. 521-527, 20063. H. Liang et al. “Palmitic acid-induced apoptosis in pancreatic _x0002_-cells is increased by liver X receptor agonist and attenuated by eicosapentaenoate” InVivo, vol. 25 pp. 711-718, 20114. R. Micha and D. Mozaffarian “Saturated Fat and Cardiometabolic Risk Factors, Coronary Heart Disease, Stroke, and Diabetes: a Fresh Look at theEvidence” Lipids, vol. 45 pp. 893-905, 2010 |
| PubChem Compound | 8181 |
| Last Modified | Nov 11 2021 |
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